3-[(2-methoxy-5-nitrobenzyl)thio]-4,5-diphenyl-4H-1,2,4-triazole

• IUPAC Name: 3-[(2-methoxy-5-nitrophenyl)methylsulfanyl]-4,5-diphenyl-1,2,4-triazole
• InChI: InChI=1S/C22H18N4O3S/c1-29-20-13-12-19(26(27)28)14-17(20)15-30-22-24-23-21(16-8-4-2-5-9-16)25(22)18-10-6-3-7-11-18/h2-14H,15H2,1H3
• InChI Key: JOFZEELICZZWFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])CSC2=NN=C(N2C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H18N4O3S
• Molecular Weight: 418.5 g/mol

Description

3-[(2-methoxy-5-nitrobenzyl)thio]-4,5-diphenyl-4H-1,2,4-triazole, commonly known as MNB-TAZ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of MNB-TAZ involves the inhibition of protein kinases, which are enzymes that play a critical role in cellular signaling pathways. By inhibiting protein kinases, MNB-TAZ disrupts the signaling pathways that are essential for cancer cell survival, leading to cell death. Additionally, MNB-TAZ has been shown to induce apoptosis, a form of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
MNB-TAZ has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and disruption of cellular signaling pathways. Additionally, MNB-TAZ has been shown to have low toxicity and high selectivity towards cancer cells, making it a promising drug candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

MNB-TAZ has several advantages for lab experiments, including its high purity, low toxicity, and ease of synthesis. However, MNB-TAZ also has some limitations, including its relatively low solubility in water and its potential for non-specific binding to proteins.

Future Directions

There are several future directions for research on MNB-TAZ, including the optimization of its synthesis method to improve yields and purity, the investigation of its potential as a drug candidate for the treatment of various diseases, and the development of new analogs with improved properties. Additionally, further studies are needed to elucidate the mechanism of action of MNB-TAZ and to identify potential biomarkers for its efficacy.

Scientific Research Applications

MNB-TAZ has been extensively studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, MNB-TAZ has been shown to exhibit anti-cancer activity against various types of cancer cells, including breast, colon, and lung cancer cells. In biochemistry, MNB-TAZ has been used as a tool to study the role of protein kinases in cellular signaling pathways. In pharmacology, MNB-TAZ has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and neurodegenerative diseases.